![molecular formula C21H23N3O4S B2502824 methyl 4-(N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate CAS No. 2034353-65-4](/img/structure/B2502824.png)
methyl 4-(N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate
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Overview
Description
The compound of interest, methyl 4-(N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate, is a complex molecule that likely exhibits a range of interesting chemical properties and reactivities due to its structural features. It contains a pyrazole ring, a common motif in medicinal chemistry, linked to a benzoate ester through a sulfamoyl group, which could potentially impart unique biological activities.
Synthesis Analysis
The synthesis of related pyrazole derivatives has been explored in various studies. For instance, the synthesis of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-benzene sulfonamide was achieved from para-methyl-acetophenone and ethyl trifluoroacetate, with optimization of reaction conditions such as base amount, solvent, temperature, and time to improve yield . Similarly, the synthesis of other pyrazole-containing compounds, like 1-phenyl-3-methyl-4-benzoylpyrazol-5-one, has been used for the spectrophotometric determination of metal ions, indicating the utility of these compounds in analytical chemistry .
Molecular Structure Analysis
Quantum mechanical calculations, including Density Functional Theory (DFT), have been employed to determine the molecular structural parameters and vibrational frequencies of related compounds, such as 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl] benzene-1-sulfonamide . These studies provide insights into the electronic structure and potential energy distribution, which are crucial for understanding the reactivity and interaction of the molecule with other chemical entities.
Chemical Reactions Analysis
The reactivity of pyrazole derivatives can be quite varied. For example, polarographic studies on related compounds have shown that they can undergo reduction in multiple electron steps, influenced by the pH of the solution . Additionally, the spectrophotometric and voltammetric determination of sodium 4-[2-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoate has been developed, indicating the electrochemical activity of these compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazole derivatives can be deduced from spectroscopic investigations, such as FT-IR and FT-Raman, as well as from electrochemical studies. These compounds often show a range of absorption spectra that are dependent on the media's acidity . The molecular electrostatic potential, dipole moment, and hyperpolarizability are also important properties that have been calculated for related molecules, providing insight into their reactivity and interactions .
Scientific Research Applications
Hydrogen-Bonded Supramolecular Structures
The study of substituted 4-pyrazolylbenzoates, including compounds similar to methyl 4-(N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate, reveals their ability to form hydrogen-bonded supramolecular structures. These structures range from one-dimensional chains to three-dimensional frameworks, facilitated by a combination of N-H...O and N-H...N hydrogen bonds. Such molecular assemblies exhibit interesting properties that could be harnessed in materials science for the development of new functional materials (Portilla et al., 2007).
Antibacterial Agents
In the realm of medicinal chemistry, derivatives of pyrazolylbenzoates have been explored for their potential as antibacterial agents. A study on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, akin to the structure of interest, demonstrated significant antibacterial activity. This suggests that this compound could also possess such properties, meriting further investigation in the search for new antimicrobial compounds (Azab, Youssef, & El-Bordany, 2013).
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds such as indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.
Pharmacokinetics
Similar compounds such as imidazole derivatives are known to have a broad range of chemical and biological properties , which could suggest a similar pharmacokinetic profile for this compound.
Result of Action
Related compounds have been found to exhibit a variety of biological activities , suggesting that this compound may have similar effects.
Action Environment
It is known that the efficacy of similar compounds can be influenced by factors such as the presence of other compounds, ph, temperature, and the specific characteristics of the target cells .
Future Directions
Pyrazole derivatives are known for their diverse pharmacological effects and are considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents . Further structural optimization of these compounds could lead to improved production and quality control of therapeutic agents .
properties
IUPAC Name |
methyl 4-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethylsulfamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S/c1-15-20(17-7-5-4-6-8-17)16(2)24(23-15)14-13-22-29(26,27)19-11-9-18(10-12-19)21(25)28-3/h4-12,22H,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIAJFEWQHPBWJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC)C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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